3-Quinolinecarbonitrile, 4-chloro-6-methoxy-7-(4-methyl-1-piperazinyl)-

• Molecular Formula: C16H17ClN4O
• Molecular Weight: 316.78 g/mol
• IUPAC Name: 4-chloro-6-methoxy-7-(4-methylpiperazin-1-yl)quinoline-3-carbonitrile
• InChI: InChI=1S/C16H17ClN4O/c1-20-3-5-21(6-4-20)14-8-13-12(7-15(14)22-2)16(17)11(9-18)10-19-13/h7-8,10H,3-6H2,1-2H3
• InChI Key: GTLYXWJUDZLUTJ-UHFFFAOYSA-N
• Canonical SMILES: CN1CCN(CC1)C2=C(C=C3C(=C2)N=CC(=C3Cl)C#N)OC

Description

3-Quinolinecarbonitrile, 4-chloro-6-methoxy-7-(4-methyl-1-piperazinyl)- is a useful research compound. Its molecular formula is C16H17ClN4O and its molecular weight is 316.78 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A reaction mixture of 0.3 g (1.01 mmol) of 6-methoxy-7-(4-methyl-piperazin-1-yl)-4-oxo-1,4-dihydroquinoline-3-carbonitrile in 5 mL of phosphorus oxychloride is heated at 105° C. for 45 minutes. After cooling, the mixture is concentrated to dryness in vacuo to give a brown solid. To this is added 5 mL toluene, and the solution is concentrated to dryness again. Dropwise, an ice-cooled saturated aqueous sodium carbonate solution is added to the residue. This mixture is extracted with 5×25 mL of a 95:5 mixture of methylene chloride/methanol. The organic layer is dried over magnesium sulfate. The magnesium sulfate is removed by filtration, and solvent is removed in vacuo to provide 0.255 g of 4-chloro-6-methoxy-7-(4-methylpiperazin-1-yl)-quinoline-3-carbonitrile as a yellow solid, mp 177-179° C.